3-Ethylquinoxaline 1-oxide

• CAS RN: 16154-83-9
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.2 g/mol
• IUPAC Name: 3-ethyl-1-oxidoquinoxalin-1-ium
• InChI: InChI=1S/C10H10N2O/c1-2-8-7-12(13)10-6-4-3-5-9(10)11-8/h3-7H,2H2,1H3
• InChI Key: OWWYRFQLKQAGAE-UHFFFAOYSA-N
• SMILES: CCC1=NC2=CC=CC=C2[N+](=C1)[O-]

Description

3-Ethylquinoxaline 1-oxide (EQO) is a heterocyclic organic compound with potential applications in scientific research. It is a derivative of quinoxaline, which is a common building block in the synthesis of pharmaceuticals and agrochemicals. EQO has been studied for its ability to induce oxidative stress in cells, making it a useful tool for investigating the mechanisms of cellular damage and repair.

Mechanism of Action

The mechanism of action of 3-Ethylquinoxaline 1-oxide involves the generation of ROS through the oxidation of cellular components such as lipids and proteins. This results in oxidative damage to cells, which can lead to DNA damage and apoptosis. 3-Ethylquinoxaline 1-oxide has also been shown to activate cellular signaling pathways such as the MAPK pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
3-Ethylquinoxaline 1-oxide has been shown to have a variety of biochemical and physiological effects on cells. It can induce oxidative stress, DNA damage, and apoptosis, as well as activate cellular signaling pathways. 3-Ethylquinoxaline 1-oxide has also been shown to have anti-inflammatory effects, potentially making it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Ethylquinoxaline 1-oxide in lab experiments is its ability to induce oxidative stress in cells, which can be useful for investigating the mechanisms of cellular damage and repair. However, 3-Ethylquinoxaline 1-oxide can also be toxic to cells at high concentrations, limiting its usefulness in some experiments. Additionally, the synthesis of 3-Ethylquinoxaline 1-oxide can be challenging and may require specialized equipment and expertise.

Future Directions

There are many potential future directions for research involving 3-Ethylquinoxaline 1-oxide. One area of interest is the development of new methods for synthesizing 3-Ethylquinoxaline 1-oxide and related compounds. Additionally, 3-Ethylquinoxaline 1-oxide could be studied in the context of specific diseases or conditions, such as cancer or neurodegenerative diseases. Further research could also investigate the potential therapeutic applications of 3-Ethylquinoxaline 1-oxide, such as its use as an anti-inflammatory agent or in the treatment of oxidative stress-related diseases.

Synthesis Methods

3-Ethylquinoxaline 1-oxide can be synthesized through a variety of methods, including the reaction of 3-ethylquinoxaline with hydrogen peroxide or m-chloroperbenzoic acid. The resulting product is a yellow crystalline solid that is soluble in organic solvents such as dichloromethane and ethanol.

Scientific Research Applications

3-Ethylquinoxaline 1-oxide has been used in a variety of scientific research applications, including studies of oxidative stress, DNA damage, and cellular signaling pathways. It has been shown to induce the production of reactive oxygen species (ROS) in cells, which can lead to oxidative damage and apoptosis. 3-Ethylquinoxaline 1-oxide has also been used to investigate the role of ROS in cancer development and progression.